N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide

• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C17H27N3O2/c1-14-3-4-16(13-15(14)2)18-17(22)5-6-19-7-9-20(10-8-19)11-12-21/h3-4,13,21H,5-12H2,1-2H3,(H,18,22)
• InChI Key: VTKWEBOJRANZOR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCN(CC2)CCO)C

Description

N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide, also known as DMP785, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to exhibit promising pharmacological properties, making it a potential candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide is not fully understood, but it is believed to act by modulating various signaling pathways in the brain. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide increases the levels of acetylcholine in the brain, which is known to improve cognitive function.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which are key factors in the development and progression of neurological disorders. Additionally, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide is its relatively low toxicity and high solubility, which makes it a viable option for in vitro and in vivo experiments. However, one of the limitations of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide is its limited stability, which can lead to degradation over time.

Future Directions

There are several future directions for the research and development of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide. One potential area of research is in the development of novel drugs based on the structure of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide and its potential therapeutic applications. Finally, research is needed to optimize the synthesis of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide to improve its stability and yield.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide involves the reaction of 3,4-dimethylbenzoyl chloride with 1-(2-hydroxyethyl)piperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-aminopropionitrile to obtain the final product, N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide. The synthesis of N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide has been optimized to yield high purity and high yield, making it a viable option for large-scale production.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that N-(3,4-dimethylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain, which are key factors in the development and progression of these diseases.